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Compound of Interest

Compound Name: Boc-Hse(Me)-OH
CAS No.: 104839-08-9
Cat. No.: B2700196
Get Quote

Executive Summary: The Oxidative Stability
Imperative

In the landscape of therapeutic peptide development, L-Methionine (Met) represents a critical
vulnerability. Its thioether side chain is highly susceptible to oxidation, forming methionine
sulfoxide (MetO) and sulfone (MetO

) during synthesis, storage, and biological transport.[1] This oxidation alters peptide
hydrophobicity, disrupts secondary structures (often inducing molten-globule states), and
compromises biological potency.

O-Methyl-L-homoserine (also known as L-Methoxinine or Mox) is the isosteric, oxidatively
stable ether analogue of Methionine. By replacing the sulfur atom with oxygen, researchers can
engineer peptides that retain the steric and electronic profile of the parent molecule while
eliminating the oxidative degradation pathway.
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This guide provides a rigorous technical framework for the synthesis, protection, and
incorporation of O-Methyl-L-homoserine into peptides, establishing a self-validating workflow
for high-fidelity drug discovery.

Chemical Foundation & Comparative Properties

To effectively utilize O-Methyl-L-homoserine, one must understand its physicochemical
relationship to Methionine and Norleucine (a common hydrophobic surrogate).

Structural Isosterism
Methoxinine replaces the
-thioether of Methionine with a
-ether.

« Bond Length: The C-O bond (1.43 A) is shorter than the C-S bond (1.82 A), making the Mox
side chain slightly more compact.

o Polarity: The oxygen atom is more electronegative, imparting a dipole moment that mimics
the electronic character of the thioether better than the purely aliphatic Norleucine (Nle).

Physicochemical Comparison Table
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L-Methoxinine

Property L-Methionine (Met) L-Norleucine (Nle)
(Mox)
Side Chain
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)
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one
Susceptibility (Sulfoxide/Sulfone) Ether)
) ~1.5 (Mod. 3.8 (Highly
Hydropathy Index 1.9 (Hydrophobic) ) )
Hydrophobic) Hydrophobic)
H-Bonding Potential Weak Acceptor Moderate Acceptor None

Utilit Native Protein
ili
Y Synthesis

Oxidatively Stable )
Hydrophobic Isostere
Analog

Synthesis of Fmoc-O-Methyl-L-Homoserine

Directive: The following protocol details the synthesis of the Fmoc-protected building block
required for Solid Phase Peptide Synthesis (SPPS).

Strategic Analysis

Direct methylation of Fmoc-L-Homoserine is risky due to potential esterification of the C-

terminal carboxyl group. A robust route utilizes a transient tert-butyl ester protection, which

allows selective methylation of the side-chain hydroxyl before final acidolytic deprotection to

yield the free acid.

Step-by-Step Synthesis Protocol

Reagents Required:

 Starting Material:

-Fmoc-L-Homoserine

e Solvents: Dichloromethane (DCM),
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-Dimethylformamide (DMF)

e Reagents: tert-Butyl 2,2,2-trichloroacetimidate, Silver(l) Oxide (

), Methyl lodide (

), Trifluoroacetic acid (TFA).

Phase 1: C-Terminal Protection

¢ Dissolution: Dissolve

-Fmoc-L-Homoserine (10 mmol) in anhydrous DCM (50 mL).

o Esterification: Add tert-butyl 2,2,2-trichloroacetimidate (20 mmol) dropwise. Stir at room

temperature for 16 hours.

o Mechanism:[2][3][4][5] Acid-catalyzed addition of the carboxyl group to the imidate yields
the tert-butyl ester.

e Workup: Wash with saturated

, dry over
, and concentrate. Purify via flash chromatography (Hexane/EtOAc).
o Checkpoint: Verify product Fmoc-Hse-OtBu via

-NMR (Look for ~1.45 ppm

-Bu singlet).

Phase 2: Selective O-Methylation

e Reaction Setup: Dissolve Fmoc-Hse-OtBu (5 mmol) in anhydrous DMF (20 mL).
o Methylation: Add Silver(l) Oxide (

, 15 mmol) followed by Methyl lodide (

, 50 mmol).
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o Causality:

acts as a mild base and halogen scavenger, promoting

attack of the hydroxyl on Mel without causing racemization (a risk with strong bases like
NaH).

o Execution: Stir in the dark (silver salts are photosensitive) at ambient temperature for 24-48
hours.

o Workup: Filter through Celite to remove silver salts. Dilute filtrate with EtOAc, wash
extensively with water (to remove DMF) and brine.

o Checkpoint: Mass Spectrometry (ESI+) should show M+H corresponding to methylated
ester.

Phase 3: Final Deprotection

o Cleavage: Dissolve the methylated intermediate in a solution of TFA/DCM (1:1 v/v, 20 mL).
Stir for 2 hours.

o Mechanism:[2][3][4][5] The tert-butyl ester is acid-labile and cleaves to the carboxylic acid.
The Fmoc group is stable in acid.[6] The methyl ether is stable in acid.

« |solation: Evaporate volatiles under reduced pressure. Co-evaporate with toluene (3x) to
remove residual TFA.

e Final Product:

-Fmoc-

-Methyl-L-Homoserine. Recrystallize from EtOAc/Hexane.

Visualization: Synthesis Workflow

O-Methylation
(Ag20 / Mel)

N-Fmoc-|

Acidolysis
(TFA/ DCM)

L-+ t-Bu C-Term Fmoc-O-Methyl-L-Homoserine
(Starting Material) = (t-Butyl ester) (Ready for SPPS)
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Figure 1: Synthetic route for generating the SPPS-compatible Fmoc-Methoxinine building
block.

Solid Phase Peptide Synthesis (SPPS) Protocol

Integrating Fmoc-Mox-OH into a peptide sequence follows standard Fmoc chemistry, but
specific attention to coupling efficiency is required due to the ether side chain's polarity.

Coupling Parameters

e Resin: Rink Amide (for C-term amides) or Wang Resin (for C-term acids).

e Coupling Reagents: HCTU or HATU are preferred over DCC/HOB! to ensure rapid reaction
kinetics and minimize racemization.

o Base:
-Diisopropylethylamine (DIPEA).
e Stoichiometry: 4 eq. Amino Acid : 3.9 eq. HCTU : 8 eq. DIiPEA.
The SPPS Cycle (Self-Validating)
o Fmoc Deprotection: Treat resin with 20% Piperidine in DMF (
min).

o Validation: UV monitoring of the fulvene-piperidine adduct at 301 nm confirms
deprotection.

e Wash: DMF (

min).

e Coupling (The Critical Step):

o Pre-activate Fmoc-Mox-OH with HCTU/DIPEA in DMF for 2 minutes.
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o Add to resin and shake for 45-60 minutes.

o Validation: Kaiser Test (Ninhydrin) must be negative (yellow) indicating no free amines
remain.

o Capping (Optional but Recommended): Acetic anhydride/Lutidine to terminate unreacted
chains.

Cleavage & Isolation

o Cocktail: 95% TFA, 2.5% Triisopropylsilane (TIS), 2.5%

o Note: Unlike Methionine, which requires scavengers like EDT or Thioanisole to prevent S-
alkylation, Methoxinine is chemically inert to carbocations. TIS is sufficient.

e Duration: 2-3 hours at room temperature.

e Precipitation: Cold Diethyl Ether.

Visualization: SPPS Integration Logic
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Next Cycle

Figure 2: SPPS cycle emphasizing the validation checkpoint for Methoxinine incorporation.
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Quality Control & Analytical Validation

Upon cleavage, the identity of the Methoxinine-containing peptide must be rigorously verified.

o HPLC Retention Time: Methoxinine is slightly less hydrophobic than Methionine. Expect the
Mox-peptide to elute earlier than the Met-peptide counterpart on a C18 Reverse Phase

column.
e Mass Spectrometry:
o Calculate the exact mass shift.

Met Residue Mass: 131.04 Da.

[¢]

Mox Residue Mass: 115.06 Da.

o

[¢]

Mass: The Mox-peptide will be 15.98 Da lighter per substitution than the Met-peptide.

o

Note: Do not confuse this with the loss of oxygen (-16 Da); this is the replacement of S
(32) with O (16).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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